2-[4-(dimethylamino)benzylidene]quinuclidin-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(dimethylamino)benzylidene]quinuclidin-3-one, also known as DMABNQ, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. It is a quinuclidine derivative that exhibits promising pharmacological properties, making it a potential candidate for drug development.
Mechanism of Action
The exact mechanism of action of 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one is not fully understood. However, it is believed to act through the modulation of neurotransmitter release and receptor activity in the central nervous system. 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one has been shown to enhance the activity of GABAergic and cholinergic systems, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
2-[4-(dimethylamino)benzylidene]quinuclidin-3-one has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, as well as to enhance the antioxidant defense system. 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one has also been shown to improve cognitive function and memory in animal models, indicating its potential use in the treatment of cognitive disorders.
Advantages and Limitations for Lab Experiments
2-[4-(dimethylamino)benzylidene]quinuclidin-3-one exhibits several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research purposes. 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one also exhibits potent pharmacological properties, making it a useful tool for investigating various biological processes. However, 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one also exhibits limitations for lab experiments, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the research and development of 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one. One potential direction is the investigation of its potential use in the treatment of various neurological disorders, including epilepsy, anxiety, and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one and to identify potential molecular targets. Furthermore, the development of novel derivatives of 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one with enhanced pharmacological properties may lead to the discovery of new therapeutic agents.
Conclusion
In conclusion, 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one is a promising synthetic compound that exhibits potent pharmacological properties. It has been extensively studied for its potential use in various therapeutic applications, including the treatment of neurological disorders, inflammation, and cancer. 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one exhibits several advantages for lab experiments, including its ease of synthesis and potent pharmacological properties. However, further studies are needed to fully elucidate the mechanism of action of 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one and to identify potential molecular targets.
Synthesis Methods
2-[4-(dimethylamino)benzylidene]quinuclidin-3-one can be synthesized through a multistep process involving the reaction of quinuclidine with 4-dimethylaminobenzaldehyde. The reaction proceeds through a condensation reaction, followed by cyclization to form the final product. The purity and yield of the product can be enhanced through various purification techniques, including recrystallization and chromatography.
Scientific Research Applications
2-[4-(dimethylamino)benzylidene]quinuclidin-3-one has been extensively studied for its potential use in various therapeutic applications. It exhibits potent anticonvulsant, analgesic, and anxiolytic activities, making it a promising candidate for the treatment of neurological disorders. 2-[4-(dimethylamino)benzylidene]quinuclidin-3-one has also been shown to possess anti-inflammatory, antioxidant, and anticancer properties, indicating its potential use in the treatment of various diseases.
properties
IUPAC Name |
(2Z)-2-[[4-(dimethylamino)phenyl]methylidene]-1-azabicyclo[2.2.2]octan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O/c1-17(2)14-5-3-12(4-6-14)11-15-16(19)13-7-9-18(15)10-8-13/h3-6,11,13H,7-10H2,1-2H3/b15-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXRHRCPGSKIIDH-PTNGSMBKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C=C2C(=O)C3CCN2CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3CCN2CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2Z)-2-[4-(dimethylamino)benzylidene]-1-azabicyclo[2.2.2]octan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.